Cas no 20029-53-2 (4-cyclopentylbenzenamine)
4-cyclopentylbenzenamine structure
Product Name:4-cyclopentylbenzenamine
CAS No:20029-53-2
MF:C11H15N
MW:161.243502855301
MDL:MFCD11111746
CID:1391757
PubChem ID:11816021
Update Time:2025-04-20
4-cyclopentylbenzenamine Chemical and Physical Properties
Names and Identifiers
-
- 4-cyclopentylaniline
- AGN-PC-00GQWH
- 4-cyclopentylbenzenamine
- (4-aminophenyl)cyclopentane
- p-cyclopentylaniline
- Benzenamine, 4-cyclopentyl-
- SureCN1064153
- CTK8H4900
- 4-Cyclopentyl-anilin
- 4-cyclopentyl-aniline
- BKMMERYBDMQMFJ-UHFFFAOYSA-N
- aniline, 4-cyclopentyl-
- MFCD11111746
- AS-30637
- CS-0210599
- EN300-200096
- DTXSID70473444
- SCHEMBL1064153
- BENZENAMINE,4-CYCLOPENTYL-
- AKOS006308210
- 20029-53-2
- DB-289940
-
- MDL： MFCD11111746
- Inchi： 1S/C11H15N/c12-11-7-5-10(6-8-11)9-3-1-2-4-9/h5-9H,1-4,12H2
- InChI Key： BKMMERYBDMQMFJ-UHFFFAOYSA-N
- SMILES： NC1C=CC(=CC=1)C1CCCC1
Computed Properties
- Exact Mass: 161.12055
- Monoisotopic Mass: 161.120449483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 290.6±19.0 °C at 760 mmHg
- Flash Point: 122.7±9.3 °C
- PSA: 26.02
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
4-cyclopentylbenzenamine Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-cyclopentylbenzenamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019090125-250mg |
4-Cyclopentylbenzenamine |
20029-53-2 | 95% | 250mg |
$503.72 | 2023-09-02 | |
| Alichem | A019090125-1g |
4-Cyclopentylbenzenamine |
20029-53-2 | 95% | 1g |
$1260.28 | 2023-09-02 | |
| Apollo Scientific | OR42268-250mg |
4-Cyclopentylaniline |
20029-53-2 | 95% | 250mg |
£195.00 | 2025-02-20 | |
| Apollo Scientific | OR42268-1g |
4-Cyclopentylaniline |
20029-53-2 | 95% | 1g |
£455.00 | 2025-02-20 | |
| abcr | AB445321-250 mg |
4-Cyclopentylbenzenamine, min. 95%; . |
20029-53-2 | 250MG |
€472.20 | 2023-07-18 | ||
| abcr | AB445321-1 g |
4-Cyclopentylbenzenamine; min. 95% |
20029-53-2 | 1g |
€893.30 | 2023-02-02 | ||
| Chemenu | CM111728-250mg |
4-cyclopentylbenzenamine |
20029-53-2 | 95% | 250mg |
$215 | 2023-03-07 | |
| Chemenu | CM111728-1g |
4-cyclopentylbenzenamine |
20029-53-2 | 95% | 1g |
$500 | 2023-03-07 | |
| Chemenu | CM111728-5g |
4-cyclopentylbenzenamine |
20029-53-2 | 95% | 5g |
$2000 | 2023-03-07 | |
| TRC | C993423-2.5mg |
4-cyclopentylbenzenamine |
20029-53-2 | 2.5mg |
$ 50.00 | 2022-06-06 |
4-cyclopentylbenzenamine Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
20029-53-2 (4-cyclopentylbenzenamine) Related Products
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- 106086-43-5(Benzenamine, 4-(1-methylcyclopentyl)-)
- 653604-39-8(Benzenamine, 3-(cyclopentylmethyl)-)
- 73163-44-7(4-(4-Pentylcyclohexyl)aniline)
- 6373-50-8(4-Cyclohexylaniline)
- 696583-52-5(Benzenamine,4-(trans-4-ethylcyclohexyl)-)
- 392727-38-7(4-(4-Hexylcyclohexyl)aniline)
- 30273-14-4(Benzenamine,4-(1-methylbutyl)-)
- 106086-44-6(4-(3-methylcyclohexyl)aniline)
- 181059-77-8(Benzenamine, 4-[2-phenyl-1,1-bis(phenylmethyl)ethyl]-)
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